Cas no 1805585-56-1 (Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate)

• Product Name: Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate
• CAS No: 1805585-56-1
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 4954920
• Update Time: 2025-07-20

Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate

• Inchi： 1S/C10H9N3O4/c1-17-10(14)8-3-7(13(15)16)2-6(4-11)9(8)5-12/h2-3H,5,12H2,1H3
• InChI Key： YLMWIYDOXNZCKT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C#N)C=1CN)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 0.2
• Topological Polar Surface Area: 122

Additional information on Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate

Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate (CAS No. 1805585-56-1): An Overview of Its Structure, Synthesis, and Applications

Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate (CAS No. 1805585-56-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its complex molecular framework, which includes a cyano group, a nitro group, and an aminomethyl substituent, all attached to a benzene ring. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach is to start with a substituted benzene derivative and sequentially introduce the cyano, nitro, and aminomethyl groups through a series of well-established chemical transformations. For instance, the nitration of a suitable starting material can be followed by cyano group introduction via a nitrile formation reaction, and the final step involves the addition of the aminomethyl group through an appropriate substitution or coupling reaction.

In the context of medicinal chemistry, Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The unique combination of functional groups in this molecule allows for fine-tuning of its pharmacological properties through structural modifications, making it an attractive candidate for further drug discovery efforts.

Beyond its medicinal applications, Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, from gas storage and separation to catalysis and sensing. The presence of the cyano and nitro groups enhances the electronic properties of these materials, potentially leading to improved performance in various technological applications.

The environmental impact and safety profile of Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate are also important considerations for its industrial use. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity when handled under appropriate conditions. However, as with any chemical compound, proper handling and storage practices should be followed to ensure safety and minimize environmental impact.

In conclusion, Methyl 2-aminomethyl-3-cyano-5-nitrobenzoate (CAS No. 1805585-56-1) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for innovation in these fields. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.